REACTION_CXSMILES
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[Cl:1][C:2]1[C:8]([O:9][CH2:10][C:11]([O:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])=[O:12])=[CH:7][C:5]([NH2:6])=[C:4]([F:19])[CH:3]=1.[C:20]1(=O)[O:25][C:23](=[O:24])[C:22]2[CH2:26][CH2:27][CH2:28][CH2:29][C:21]1=2.C(N(CC)CC)C>C1(C)C=CC=CC=1>[Cl:1][C:2]1[C:8]([O:9][CH2:10][C:11]([O:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])=[O:12])=[CH:7][C:5]([N:6]2[C:23](=[O:24])[C:22]3[CH2:26][CH2:27][CH2:28][CH2:29][C:21]=3[C:20]2=[O:25])=[C:4]([F:19])[CH:3]=1
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Name
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compound ( II )
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Quantity
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12 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(N)C=C1OCC(=O)OCCCCC)F
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Name
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Quantity
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7.56 g
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Type
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reactant
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Smiles
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C1(C2=C(C(=O)O1)CCCC2)=O
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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50 g
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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was heated
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Type
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TEMPERATURE
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Details
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under reflux for 10 hours
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Duration
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10 h
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Type
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WASH
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Details
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washed with water
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Type
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CUSTOM
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Details
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The toluene layer was separated
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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a large amount of a compound of the following formula as the impurity: ##STR6## Purification of the above product by silica gel column chromatography
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Name
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Type
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product
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Smiles
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ClC1=CC(=C(C=C1OCC(=O)OCCCCC)N1C(C2=C(C1=O)CCCC2)=O)F
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Type | Value | Analysis |
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AMOUNT: MASS | 13.7 g | |
YIELD: PERCENTYIELD | 77.9% | |
YIELD: CALCULATEDPERCENTYIELD | 78% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |